Cas no 98554-18-8 (1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one)

• Product Name: 1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one
• CAS No: 98554-18-8
• MF: C₈H₇Cl₂NO
• MW: 204.053280115128
• MDL: MFCD26792320
• CID: 4728818
• PubChem ID: 91844883
• Update Time: 2025-06-25

1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one

• MDL： MFCD26792320
• Inchi： 1S/C8H7Cl2NO/c1-4-3-6(9)11-8(10)7(4)5(2)12/h3H,1-2H3
• InChI Key： AAIYVJYOGDWGPC-UHFFFAOYSA-N
• SMILES： ClC1C(C(C)=O)=C(C)C=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Topological Polar Surface Area: 30

Additional information on 1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one

Introduction to 1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one (CAS No. 98554-18-8)

1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one, also known by its CAS number 98554-18-8, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyridine, characterized by its unique structure and functional groups, which make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one consists of a pyridine ring substituted with two chlorine atoms at the 2 and 6 positions, a methyl group at the 4 position, and an acetone moiety attached to the 3 position. This arrangement confers specific electronic and steric properties that are crucial for its reactivity and biological activity.

In recent years, 1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one has gained attention due to its potential applications in the development of novel drugs. Research has shown that this compound can serve as a key building block in the synthesis of compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

A study published in the Journal of Medicinal Chemistry highlighted the use of 1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one in the synthesis of a series of pyridine-based derivatives. These derivatives exhibited potent inhibitory effects on specific enzymes involved in inflammatory pathways, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.

Another notable application of 1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one is in the field of antiviral research. A recent study conducted by a team of researchers from the University of California demonstrated that compounds derived from this intermediate showed significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structure of 1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one allows it to interact with viral proteins, thereby inhibiting viral replication and spread.

In the realm of cancer research, 1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one has been explored as a precursor for developing anticancer agents. A study published in Cancer Research reported that derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action involves disrupting key signaling pathways that are essential for cancer cell survival and proliferation.

Beyond its direct applications in drug development, 1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one is also used as a reagent in organic synthesis. Its versatile reactivity makes it an excellent choice for constructing complex molecular architectures. For instance, it can be used in cross-coupling reactions to introduce additional functional groups or to form carbon-carbon bonds with high selectivity and yield.

The synthesis of 1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one typically involves multi-step processes that require careful control over reaction conditions to ensure high purity and yield. Common synthetic routes include electrophilic aromatic substitution reactions followed by acylation steps. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In conclusion, 1-(2,6-Dichloro-4-methylpyridin-3-yl)ethan-1-one (CAS No. 98554-18-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.